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Introduction

Ethyl thiooxamate (CAS No. 16982-21-1) is a versatile chemical intermediate utilized in
various synthetic applications, particularly in the formation of heterocyclic compounds such as
bithiazoles.[1] Its utility in organic and pharmaceutical chemistry underscores the importance of
understanding its fundamental physical properties, with solubility being a critical parameter for
reaction kinetics, purification, and formulation development. This technical guide provides a
comprehensive overview of the available solubility data for ethyl thiooxamate in different
solvents, outlines general experimental protocols for solubility determination, and presents a
logical workflow for these procedures.

Physicochemical Properties of Ethyl Thiooxamate

Ethyl thiooxamate typically appears as a yellow crystalline powder or yellow needles.[1][2] A
summary of its key physicochemical properties is provided in the table below.
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Property Value Reference(s)
CAS Number 16982-21-1 [1]
Molecular Formula C4H7NO2S [1]
Molecular Weight 133.17 g/mol [1]

Yellow Crystalline Powder /
Appearance [1][2]
Yellow Needles

Melting Point 61-65 °C [1]

Solubility of Ethyl Thiooxamate

The solubility of a compound is a crucial factor in its application, influencing everything from
reaction conditions to bioavailability. The available data on the solubility of ethyl thiooxamate
is summarized below. It is important to note that comprehensive, temperature-dependent
solubility data across a wide range of solvents is not extensively documented in publicly
available literature.

Quantitative Solubility Data

The following table presents the known quantitative solubility data for ethyl thiooxamate.

Solvent Temperature Solubility Reference(s)

Chloroform Not Specified 25 mg/mL [2]

Qualitative Solubility Data

Ethyl thiooxamate has been described as being soluble in the following solvents, although
specific quantitative data is not provided.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.benchchem.com/product/b014585?utm_src=pdf-body
https://www.benchchem.com/product/b014585?utm_src=pdf-body
https://www.benchchem.com/product/b014585?utm_src=pdf-body
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.benchchem.com/product/b014585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Solvent Class Specific Solvents Reference(s)
Polar Protic Solvents Methanol [3]
General Polar Solvents [3]
General Water and Organic Solvents [2]

It is worth noting that while one source mentions solubility in water, a safety data sheet for the
compound indicates that no data is available for its solubility in water or fat.[2] This highlights
the need for empirical determination of its solubility in aqueous media.

Experimental Protocol for Solubility Determination

While a specific, detailed experimental protocol for determining the solubility of ethyl
thiooxamate is not readily available in the literature, a general methodology based on the
gravimetric method can be employed. This method is a reliable and straightforward approach
for determining the solubility of a solid in a liquid.

Principle

The gravimetric method involves preparing a saturated solution of the solute in a given solvent
at a specific temperature. A known volume or mass of the saturated solution is then carefully
evaporated to dryness, and the mass of the remaining solute is determined.

Apparatus and Materials

o Analytical balance

o Constant temperature bath (e.g., water bath or incubator)

* Vials or flasks with secure closures

e Volumetric flasks and pipettes

 Filtration apparatus (e.g., syringe filters with appropriate membrane)

e Oven
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» Ethyl thiooxamate (solute)

e Selected solvents

Procedure

e Preparation of Saturated Solution:

o Add an excess amount of ethyl thiooxamate to a vial containing a known volume of the
desired solvent. The presence of undissolved solid is necessary to ensure saturation.

o Securely cap the vials and place them in a constant temperature bath.

o Agitate the samples for a sufficient period to allow the system to reach equilibrium. The
time required for equilibration should be determined empirically, but a common starting
point is 24-48 hours.

o Sample Withdrawal and Filtration:
o After equilibration, allow the undissolved solid to settle.

o Carefully withdraw a precise volume of the supernatant using a pre-heated or
temperature-equilibrated pipette to avoid precipitation.

o Immediately filter the withdrawn sample using a syringe filter into a pre-weighed, clean,
and dry container (e.g., a vial or evaporating dish). The filter should also be equilibrated at
the experimental temperature if possible.

o Gravimetric Analysis:

o Weigh the container with the filtered saturated solution to determine the mass of the
solution.

o Place the container in an oven at a temperature sufficient to evaporate the solvent without
decomposing the ethyl thiooxamate. The oven temperature should be chosen based on
the boiling point of the solvent and the thermal stability of the solute.
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o Continue drying until a constant mass is achieved, indicating that all the solvent has been
removed.

o Cool the container in a desiccator to room temperature and weigh it to determine the mass
of the dissolved ethyl thiooxamate.

» Calculation of Solubility:

o The solubility can be calculated in various units, such as g/100 mL or mg/mL, using the
mass of the dissolved solute and the initial volume of the saturated solution.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for determining the solubility of ethyl
thiooxamate using the gravimetric method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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